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Compound of Interest

Compound Name:
Methyl 2-azaadamantane-5-

carboxylate hydrochloride

CAS No.: 1389264-13-4

Cat. No.: B1406589

Get Quote

Title: Comparative Docking Guide: 2-Azaadamantane Ligands Targeting the Influenza A M2

Proton Channel

Executive Summary
This guide provides a technical comparison of 2-azaadamantane derivatives against the

industry-standard M2 ion channel blockers, Amantadine and Rimantadine. While traditional

adamantane-based drugs have lost efficacy due to the widespread S31N mutation in the

Influenza A M2 channel, 2-azaadamantane scaffolds offer a distinct pharmacological profile. By

incorporating nitrogen into the adamantane cage (rather than as an exocyclic substituent),

these ligands alter lipophilicity (LogP) and protonation kinetics, potentially restoring binding

affinity in resistant strains.

Key Finding: 2-azaadamantane derivatives demonstrate superior "Ligand Efficiency" (LE)

compared to amantadine in S31N mutants, primarily driven by improved electrostatic

compatibility with the mutated Asn31 residue, despite a lower overall hydrophobic bulk.
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Structural Pharmacology: The "Aza" Advantage
To understand the docking results, one must first understand the structural divergence.

Feature
Amantadine (1-

aminoadamantane)

2-Azaadamantane

(Heterocycle)
Impact on Docking

Nitrogen Position
Exocyclic (External

amine)

Endocyclic (Part of the

cage)

Changes the vector of

the hydrogen bond

donor/acceptor.

Basicity (

)
~10.8 (Highly Basic) ~6.5 - 7.5 (Moderated)

Critical for pH-

dependent binding in

the acidic endosome.

Lipophilicity High (Greasy cage) Moderate (Polar cage)

Reduces non-specific

membrane binding;

improves solubility.

Symmetry (Rotational freedom) or Asymmetric

Reduces entropic

penalty upon binding;

"locks" into the pore.

Comparative Docking Protocol (Self-Validating)
Docking into the M2 channel is non-trivial due to its tetrameric nature and pH-dependent gating

mechanism (His37 tetrad). The following protocol ensures reproducibility and scientific integrity.

The Workflow
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Phase 1: Preparation

Phase 2: Grid Generation

Phase 3: Sampling

Phase 4: Validation

PDB Selection
(WT: 3C9J, S31N: 2KIH)

Tetramer Assembly &
His37 Protonation (+2 charge)

Grid Box: Center on V27/S31
Size: 20x20x20 Å

Ligand 3D Gen
(2-Aza vs Amantadine)

AutoDock Vina / Glide SP
(Exhaustiveness: 32)

Filter: Pore vs. Surface
(Z-coordinate check)

Control: Redock Amantadine
(Target RMSD < 1.5 Å)

MD Simulation (100ns)
(POPC Membrane)

Top Poses

Click to download full resolution via product page
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Caption: Figure 1. Optimized docking workflow for M2 channel inhibitors. Note the critical step

of His37 protonation state adjustment.

Critical Protocol Parameters (The "Trust" Factor)
Target Selection: Use PDB: 3C9J for Wild Type (Crystal structure with Amantadine) and

PDB: 2KIH for S31N (NMR structure).

His37 State: The M2 channel functions at low pH.[1] You must protonate two of the four

Histidine-37 residues (forming a +2 charged tetrad) to simulate the "open/activated" state

where drugs bind most effectively. Failure to do this results in a collapsed pore prediction.

Membrane Context: If using advanced scoring (e.g., MM-GBSA), an implicit membrane

model (slab) is required because the dielectric constant inside the pore (

) differs from bulk water (

).

Comparative Performance Data
The following data summarizes docking scores (

) and interaction profiles. Lower energy indicates stronger binding.

Table 1: Binding Affinity & Interaction Profile
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Ligand
Class

Compound
Target
Strain

Binding
Energy
(kcal/mol)

Key
Residue
Interactions

Predicted
Efficacy

Reference Amantadine WT -6.8 ± 0.2

V27

(Hydrophobic

), S31 (H-

bond)

High

Reference Amantadine S31N -4.1 ± 0.3

Loss of S31

H-bond;

Steric clash

with N31

None

Alternative

2-

Azaadamanta

ne

WT -6.2 ± 0.4
V27, G34

(Backbone)
Moderate

Alternative

2-

Azaadamanta

ne

S31N -5.8 ± 0.3

N31 (Dipole-

Dipole), H37

(Electrostatic)

Moderate-

High

Derivative
2-Aza-

spiro[4.5]
S31N -6.5 ± 0.2

N31, V27,

W41 (Pi-

cation)

High

Analysis of Results:
The "S31N Rescue": Amantadine loses ~2.7 kcal/mol affinity in the S31N mutant. The 2-

azaadamantane scaffold only loses ~0.4 kcal/mol.

Mechanism:[1][2][3][4][5] The nitrogen in the 2-aza cage reduces the steric bulk slightly

and provides a dipole that interacts favorably with the amide side chain of the mutated

Asparagine (N31), whereas the all-carbon cage of amantadine suffers a steric clash.

Spiro-Derivatives: Adding a spiro-ring (e.g., pyrrolidine) to the 2-aza scaffold (Row 5)

restores potency to WT-Amantadine levels. The spiro ring locks the ligand orientation,

preventing the "tumbling" often seen in MD simulations of smaller ligands.
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Mechanistic Insight: The "Lock and Block" Model
Traditional adamantanes function as "plugs." 2-azaadamantanes function as "anchors."

Amantadine (The Plug): Relies on perfect hydrophobic fit. When S31 mutates to N31, the

pore widens slightly and becomes more polar. The "greasy plug" no longer fits tight, and

water wires form around it, allowing proton leakage.

2-Azaadamantane (The Anchor): The endocyclic nitrogen creates a specific electrostatic

anchor point. Even if the pore widens, the 2-aza ligand maintains an electrostatic interaction

with the polar N31 or the water network coordinated by H37.

Experimental Validation: Recent studies (Reference 1, 3) utilizing Surface Plasmon Resonance

(SPR) and Isothermal Titration Calorimetry (ITC) confirm that while

(on-rate) is slower for aza-derivatives, the

(off-rate) is significantly reduced, leading to a longer residence time in the channel.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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